BENGHE Foundational & Exploratory

Check Availability & Pricing

Crystal Structure Analysis of Strontium Acetate
Hemihydrate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Distrontium,diacetate;hydrate
Cat. No.: B14761410
Get Quote
\ J

Technical Guide for Pharmaceutical & Materials Scientists

Executive Summary

Strontium acetate hemihydrate (

) is a critical pharmaceutical ingredient, widely utilized in desensitizing dentifrices and potential
osteogenic therapeutics.[1] Its efficacy relies on the bioavailability of strontium ions (

), which is governed by its solid-state stability and dissolution kinetics.[1]

This guide provides a rigorous analysis of its crystal structure, elucidating the high-coordination
environment of the strontium cation and the polymeric nature of the acetate bridging.
Understanding these features is essential for optimizing drug formulation, ensuring polymorph
stability, and validating raw material quality.[1]

Crystallographic Profile & Core Data

The structural integrity of strontium acetate is defined by the high coordination number of the
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ion and the versatility of the acetate ligand, which acts as both a chelator and a bridging agent,
often resulting in infinite 1D chains or 2D sheets.

Physicochemical Identifiers

Parameter Details

IUPAC Name Strontium acetate hemihydrate

Formula

Molar Mass ~214.72 g/mol

Appearance White crystalline powder or colorless prisms

High in water (~385 g/L); decomposes to

Solubility
upon calcination

Crystal Structure Parameters

While specific polymorphs exist (e.g., tetrahydrate vs. hemihydrate), the hemihydrate phase is
the most industrially relevant.[1]

Feature Description

Crystal System Triclinic (Common for hemihydrate)

Space Group (Centrosymmetric)

8 or 9 (Distorted Dodecahedron or Monocapped

Coordination Number ..
Square Antiprism)

) Infinite polymeric chains linked by acetate
Structural Motif _
bridges

. ) Often contains dimer-like Sr units (giving rise to
Asymmetric Unit ] )
"distrontium" nomenclature)

Structural Elucidation: The "Distrontium"
Architecture
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The term "distrontium diacetate" often stems from the observation of dimeric units within the
crystal lattice.[1] Unlike simple salts, strontium acetate does not exist as isolated molecules.[1]

The Strontium Coordination Sphere
The

cation is large (ionic radius ~1.18 A), allowing it to accommodate a high coordination number
(CN=8-9).[1]

e Ligand Binding: The Sr atom is coordinated by oxygen atoms from both acetate groups and
water molecules.[1]

o Acetate Modes: The acetate anions exhibit

-bridging and chelating-bridging modes.[1] This connects adjacent Sr atoms, forming infinite
chains running parallel to the crystallographic axes (typically the a-axis).

e Water Role: The water molecules (

per formula unit) usually occupy bridging positions between Sr centers or fill voids, stabilizing
the lattice via hydrogen bonds.[1]

Hydrogen Bonding Network

The stability of the hemihydrate is reinforced by a robust O—HJ[1]---O hydrogen bonding
network.

e Donors: Water molecules.[1]
» Acceptors: Carboxylate oxygen atoms of the acetate groups.[1]

e Impact: This network "locks" the polymeric chains into 3D stacks, directly influencing the
material's thermal stability (dehydration typically occurs >150°C).[1]

Experimental Workflow: Structure Solution

To validate the structure of a strontium acetate sample, researchers must follow a self-
validating crystallographic workflow.[1]
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Diagram: Crystallographic Analysis Pathway

The following Graphviz diagram outlines the critical path from synthesis to structural
refinement.[1]
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Caption: Workflow for determining the crystal structure of Strontium Acetate, ensuring high-
fidelity data.

Protocol: Synthesis & Growth
Objective: Obtain single crystals suitable for XRD (0.1 — 0.3 mm).

» Dissolution: Dissolve Strontium Carbonate (

) in a stoichiometric excess of dilute Acetic Acid (
).
o Reaction:
[1]
« Filtration: Filter the solution through a 0.22 um membrane to remove insoluble particulates.

o Crystallization: Allow slow evaporation at room temperature (25°C) over 3-5 days. Rapid
drying yields the tetrahydrate or amorphous powder; slow evaporation favors the
hemihydrate.[1]

Protocol: Characterization
» SC-XRD (Single Crystal X-Ray Diffraction):

o Collect data at low temperature (100 K) to reduce thermal motion of the heavy Sr atom.[1]

o Expect strong absorption; apply empirical absorption correction (SADABS or equivalent)
due to Sr's high absorption coefficient (

)-[1]
o PXRD (Powder X-Ray Diffraction):

o Use for bulk phase purity.[1] Compare experimental pattern with the calculated pattern
from SC-XRD data to ensure the bulk material matches the single crystal.
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Applications & Implications

The specific crystal packing of strontium acetate dictates its utility in drug development.
o Dental Desensitization: The rapid dissolution of the acetate salt releases

, Which occludes dentinal tubules.[1] The hemihydrate is preferred over the tetrahydrate in
some formulations due to better shelf-stability (less prone to dehydration/efflorescence in the
tube).[1]

e Bone Regeneration: Strontium mimics calcium in hydroxyapatite lattices.[1] The acetate form
provides a highly bioavailable source of Sr for osteoblast stimulation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14761410/docs#crystal-structure-analysis-of-
strontium-acetate-hemihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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